Cas no 61396-64-3 (Oxirane, [(3,4,5-trichlorophenoxy)methyl]-)

• Product Name: Oxirane, [(3,4,5-trichlorophenoxy)methyl]-
• CAS No: 61396-64-3
• MF: C₉H₇Cl₃O₂
• MW: 253.50968003273
• CID: 480957
• PubChem ID: 20249177
• Update Time: 2025-04-19

Oxirane, [(3,4,5-trichlorophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, [(3,4,5-trichlorophenoxy)methyl]-
• 2-[(3,4,5-trichlorophenoxy)methyl]oxirane
• DTXSID70604094
• 61396-64-3
• SCHEMBL7291334

• Inchi： 1S/C9H7Cl3O2/c10-7-1-5(2-8(11)9(7)12)13-3-6-4-14-6/h1-2,6H,3-4H2
• InChI Key： QCILLASWZBODND-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)OCC1CO1)Cl)Cl

Computed Properties

• Exact Mass: 251.95131
• Monoisotopic Mass: 251.951163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.76